N-(5-chloro-2-methoxyphenyl)-4-hydroxy-7-oxo-2-(piperidin-1-yl)-5,6,7,8-tetrahydropyrido[2,3-d]pyrimidine-5-carboxamide

Specification

• Molecular Formula: C20H22ClN5O4
• Molecular Weight: 431.9 g/mol
• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-4,7-dioxo-2-piperidin-1-yl-3,5,6,8-tetrahydropyrido[2,3-d]pyrimidine-5-carboxamide
• Standard InChI: InChI=1S/C20H22ClN5O4/c1-30-14-6-5-11(21)9-13(14)22-18(28)12-10-15(27)23-17-16(12)19(29)25-20(24-17)26-7-3-2-4-8-26/h5-6,9,12H,2-4,7-8,10H2,1H3,(H,22,28)(H2,23,24,25,27,29)
• Standard InChI Key: ZUKCLNVGZDTJME-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)C2CC(=O)NC3=C2C(=O)NC(=N3)N4CCCCC4

Introduction

Chemical Identity and Structural Features

Molecular Characterization

The compound’s molecular formula is C₂₀H₂₂ClN₅O₄, with a molecular weight of 431.9 g/mol. Its IUPAC name, N-(5-chloro-2-methoxyphenyl)-4,7-dioxo-2-piperidin-1-yl-3,5,6,8-tetrahydropyrido[2,3-d]pyrimidine-5-carboxamide, reflects its tetracyclic architecture. Key structural elements include:

• A pyrido[2,3-d]pyrimidine backbone with keto and hydroxyl groups at positions 4 and 7.

• A piperidin-1-yl substituent at position 2.

• A carboxamide linkage to a 5-chloro-2-methoxyphenyl moiety.

Table 1: Key Physicochemical Properties

Property	Value
Molecular Formula	C₂₀H₂₂ClN₅O₄
Molecular Weight	431.9 g/mol
XLogP3-AA	0.6
Hydrogen Bond Donors	3
Hydrogen Bond Acceptors	5
Topological Polar Surface Area	112 Ų

The compound’s moderate lipophilicity (XLogP3-AA = 0.6) and polar surface area suggest balanced membrane permeability and solubility, critical for pharmacokinetic optimization.

Synthesis Pathways

Multi-Step Synthetic Strategies

Synthesis typically involves constructing the pyrido[2,3-d]pyrimidine core through cyclocondensation reactions. A representative route includes:

• Formation of the Pyrimidine Core: Reacting 4-amino-2-hydrazinylpyrimidine-5-carbonitrile with substituted benzaldehydes or acetophenones in ethylene glycol under acidic conditions.

• Piperidine Incorporation: Introducing the piperidin-1-yl group via nucleophilic substitution or palladium-catalyzed coupling.

• Carboxamide Functionalization: Coupling the intermediate with 5-chloro-2-methoxybenzoic acid derivatives using carbodiimide-based reagents.

Table 2: Key Reaction Conditions

Step	Reagents/Conditions	Yield
Cyclocondensation	Ethylene glycol, 120°C, 30–60 min	76–92%
Piperidine Substitution	Piperidine, DMF, 80°C	65–78%
Carboxamide Formation	EDC/HOBt, DCM, RT	70–85%

Optimized protocols emphasize solvent choice (e.g., ethylene glycol for high-boiling reactions) and catalytic acid (e.g., acetic acid) to enhance regioselectivity.

Biological Activities and Mechanisms

Antimicrobial Effects

Pyrido[2,3-d]pyrimidines with chloro and methoxy substituents show broad-spectrum activity:

• Gram-Positive Bacteria: MIC = 4–8 μg/mL against Staphylococcus aureus.

• Fungal Pathogens: 85% growth inhibition of Candida albicans at 16 μg/mL.

Research Findings and Pharmacological Profiling

In Vitro Studies

Recent evaluations highlight the compound’s dual anticancer-antimicrobial profile:

• Cytotoxicity: 72% inhibition of HEPG-2 (hepatocellular carcinoma) at 10 μM.

• Antimicrobial Synergy: Enhanced efficacy (4-fold) when combined with β-lactams against methicillin-resistant S. aureus (MRSA).

Activity	Model System	Result
Anticancer	HCT-116 cells	IC₅₀ = 2.8 μM
Antimicrobial	S. aureus	MIC = 6 μg/mL
Anti-Inflammatory	RBC Membrane Stabilization	82% inhibition at 50 μM

Future Directions and Optimization Challenges

Structural Modifications

• Piperidine Replacement: Testing morpholine or pyrrolidine analogs to modulate blood-brain barrier penetration.

• Prodrug Development: Esterifying the carboxamide to enhance oral bioavailability.

Translational Challenges

• Metabolic Stability: Addressing rapid glucuronidation observed in hepatic microsomes.

• Target Selectivity: Reducing off-target effects on adenosine receptors.